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Compound of Interest

Compound Name: Diisononyl azelate
CAS No.: 71850-10-7
Cat. No.: B12657575
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Executive Summary: Immediate Action Plan

Diisononyl azelate (DINA) is a high-molecular-weight ester commonly used as a plasticizer
and lubricant base.[1][2] While generally classified as low-toxicity and non-hazardous under
standard transport regulations (DOT/IATA), its disposal requires strict adherence to protocols to
prevent environmental accumulation and physical damage to aquatic ecosystems.[1][2]

Core Disposal Directive:

* Primary Method: Thermal destruction (Incineration) is the gold standard due to the
chemical's high calorific value and clean combustion profile.

» Strict Prohibition:NEVER pour into sinks, drains, or sewage systems. Its insolubility creates
blockages and physical entrapment hazards for aquatic life.

¢ Spill Response: Contain immediately with inert absorbents (vermiculite/sand). Do not use
water to flush.

Chemical Profile & Physical Properties[3][4][5][6]
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Understanding the physical nature of DINA is critical for selecting the correct disposal pathway.
As a long-chain ester, it is hydrophobic and non-volatile.[1][2]

Property

Value | Description

Relevance to Disposal

Chemical Name

Diisononyl azelate
(Nonanedioic acid, diisononyl

ester)

Base classification as Organic

Ester

CAS Number

Varies by isomer mixture
(Commonly associated with
85186-89-6 or similar C9-ester

mixtures)

Check specific SDS for exact
isomer CAS

Physical State

Oily Liquid, Colorless to Pale
Yellow

Requires leak-proof

containment

Water Solubility

Negligible (< 0.1 mg/L)

Do not flush. Will phase-
separate in traps.[1][2][3]

Flash Point

> 200°C (Open Cup)

Low flammability risk, but

combustible.

Biodegradability

Inherently biodegradable
(OECD 301B)

Suitable for biological
treatment only in trace

amounts.

Density

~0.92 g/cm3

Floats on water; surface film

hazard.

Hazard Identification & Environmental Impact

While DINA is often labeled "Non-Hazardous" for transport, this designation applies to acute

toxicity. The environmental impact is the primary driver for disposal logic.

e Agquatic Toxicity: Low chemical toxicity (LC50 > 100 mg/L for fish). However, undissolved

droplets can cause physical entrapment of small aquatic invertebrates (e.g., Daphnia

magna), leading to mechanical suffocation.
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e Bioaccumulation: Low potential. The molecule is metabolized (hydrolyzed) rapidly in higher
organisms.

e Combustion: Burns to form Carbon Dioxide (COz) and Water (H20). No halogenated or
sulfurous byproducts are generated, making it an ideal candidate for fuel blending.

Step-by-Step Disposal Procedures
Scenario A: Small-Scale Laboratory Waste (< 5 Liters)

o Segregation: Collect DINA waste in a dedicated container labeled "Non-Halogenated
Organic Waste."

o Note: Do not mix with oxidizers (e.g., nitric acid) or halogenated solvents (e.g., DCM), as
this complicates the incineration process and increases disposal costs.[1]

o Container Selection: Use High-Density Polyethylene (HDPE) or glass containers. Ensure the
cap has a chemically resistant liner (PTFE).

e Labeling: Tag with the full chemical name and the hazard statement: "Combustible Liquid -
Do Not Drain."

o Hand-off: Transfer to your facility's hazardous waste management team for off-site
incineration.[1][2]

Scenario B: Bulk/Industrial Waste (> 50 Liters)

» Waste Characterization: Verify the waste stream is not contaminated with heavy metals or
regulated solvents (TCLP test may be required by local receiving facility).

» Disposal Pathway:

o Preferred:Fuel Blending/Energy Recovery. Due to its high heat of combustion, DINA can
be blended into auxiliary fuels for cement kilns or industrial boilers.

o Alternative: High-temperature incineration.[1]

o Documentation: Manifest as "Non-RCRA Regulated Waste" (unless mixed with listed
hazardous wastes).
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Scenario C: Empty Containers

+ "RCRA Empty" Standard: A container is considered empty if less than 3% of the total
capacity remains (for containers < 119 gallons).

o Triple Rinse: Rinse the container three times with a solvent capable of dissolving the ester
(e.g., ethanol or acetone).

o Critical: The rinsate must be collected and disposed of as hazardous waste (due to the
solvent).

e Recycling: Deface the label and puncture the container before sending it to a plastic recycler
or landfill.

Spill Management Protocol

Immediate Action: Stop the source. Protective Equipment: Nitrile gloves, safety goggles, lab
coat. (Respiratory protection is rarely needed due to low vapor pressure).

Containment: Construct a dike around the spill using sand, vermiculite, or commercial oil-
absorbing booms. Prevent flow into floor drains.

o Absorption: Cover the liquid entirely with inert absorbent material. Allow 15 minutes for
saturation.

» Collection: Scoop saturated material into a wide-mouth drum or heavy-duty waste bag.

o Cleaning: Wipe the surface with a soap/water solution or a biodegradable degreaser to
remove the oily film. Do not use organic solvents for the final floor wipe unless ventilation is
adequate.

Regulatory Framework
United States (EPA/RCRA)[1][2]

o Status: Not listed as a P-list or U-list hazardous waste.[1]

o Characteristic Waste: Does not exhibit Ignitability (D001), Corrosivity (D002), Reactivity
(D003), or Toxicity (D004) under standard conditions.[1]
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o Recommendation: Manage as "Non-RCRA Regulated Waste" but dispose of via licensed
chemical waste haulers to limit liability.

European Union (EU/REACH)[1][2]
e Waste Code (EWC):

o If pure or mixed with non-hazardous substances: 16 03 06 (organic wastes other than
those mentioned in 16 03 05).

o If contaminated with hazardous substances: 16 03 05*.

o Classification: Generally not classified as PBT (Persistent, Bioaccumulative, Toxic) or vPVB.

Decision Logic for Disposal (Visualization)

The following diagram outlines the logical workflow for determining the correct disposal path for
Diisononyl Azelate.
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Waste Generation:
Diisononyl Azelate

Classify as Non-Hazardous Triple Rinse with Solvent
(EWC 16 03 06) (Collect Rinsate as Haz Waste)

Classify as Hazardous Waste
(RCRA/EWC 16 03 05%)

Yy

Puncture & Recycle/Landfill

Fuel Blending /
(Small Scale) Energy Recovery

Consolidated

High-Temp Incineration
(Dedicated Facility)
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Figure 1: Decision matrix for the classification and disposal of Diisononyl Azelate waste
streams.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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